Cas no 55502-62-0 (1,3-Propanediol, 2-(hydroxymethyl)-2-(methoxymethyl)-)

• Product Name: 1,3-Propanediol, 2-(hydroxymethyl)-2-(methoxymethyl)-
• CAS No: 55502-62-0
• MF: C₆H₁₄O₄
• MW: 150.172962665558
• CID: 351762
• PubChem ID: 110263
• Update Time: 2025-10-24

1,3-Propanediol, 2-(hydroxymethyl)-2-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-(hydroxymethyl)-2-(methoxymethyl)-
• 2-(hydroxymethyl)-2-(methoxymethyl)propane-1,3-diol
• SCHEMBL3935165
• 55502-62-0
• DTXSID00276086
• 2-(hydroxymethyl)-2-(methoxymethyl)-1,3-propanediol
• 2-(hydroxymethyl)-2-(methoxymethyl)-propane-1,3-diol
• G82981

• Inchi： 1S/C6H14O4/c1-10-5-6(2-7,3-8)4-9/h7-9H,2-5H2,1H3
• InChI Key： AJUSPBSXOGUAFJ-UHFFFAOYSA-N
• SMILES： O(C)CC(CO)(CO)CO

Computed Properties

• Exact Mass: 150.08922
• Monoisotopic Mass: 150.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 71.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• PSA: 69.92